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An In-depth Technical Guide to 3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium Chloride

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, chemists, and drug
development professionals on the core chemical properties and applications of 3-Benzyl-5-(2-
hydroxyethyl)-4-methylthiazolium Chloride. The narrative structure is designed to provide not
just data, but actionable insights into its synthesis, reactivity, and handling, grounded in
established scientific principles.

Introduction: A Keystone Catalyst Precursor

3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride is a quaternary ammonium salt that
holds a significant position in modern organic synthesis. While possessing modest intrinsic
reactivity, its true value lies in its role as a stable, readily available precatalyst for the in-situ
generation of N-heterocyclic carbenes (NHCs). These NHCs are potent organocatalysts that
mediate a variety of carbon-carbon bond-forming reactions, most notably the Stetter reaction
and the Benzoin condensation.[1] The thiazolium scaffold is fundamental to its function,
providing the necessary electronic and steric properties to facilitate umpolung, or the reversal
of polarity, at an aldehyde's carbonyl carbon. This guide will elucidate the foundational chemical
properties, synthesis, and catalytic utility of this versatile compound.
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Chemical Identity and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are paramount
for its effective use in a laboratory setting. This compound is a white, crystalline solid that is
hygroscopic and soluble in water.[2][3][4]

Compound Identification
e |[UPAC Name: 2-(3-benzyl-4-methyl-1,3-thiazol-3-ium-5-yl)ethanol chloride[5]

o CAS Number: 4568-71-2[1][2][3][4][5][6]
e Molecular Formula: C13H16CINOS|[2][3][4][5]

e Synonyms: Thiazolium, 5-(2-hydroxyethyl)-4-methyl-3-(phenylmethyl)-, chloride; Vitamin B1
analogue[3][4][5]

Core Physicochemical Data

The following table summarizes the key physical and chemical properties critical for
experimental design and execution.

Property Value Source(s)
Molecular Weight 269.79 g/mol [1][41[5]
Appearance White crystalline powder/solid [21[31[7]
Melting Point 142-146 °C [2][7]
Solubility Soluble in water and ethanol 21131141 7]

Stable under recommended
Stability storage conditions; [2][4]

Hygroscopic and air-sensitive

Purity (Commercial) Typically >98% [4]

Synthesis and Purification
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The synthesis of 3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride is typically achieved
through a direct quaternization reaction. The causality is straightforward: the nucleophilic
nitrogen of the thiazole ring attacks the electrophilic benzylic carbon of benzyl chloride,
resulting in the formation of the quaternary thiazolium salt.

Synthetic Workflow Diagram
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Reactant Charging

5-(2-hydroxyethyl)-4-methylthiazole Benzyl Chloride Acetonitrile (Solvent)

Reaction Conditions

Charge reactants into
20 L reactor

Heat to reflux
(~82-85 °C) for 6.5-24h

eaction complete

Product Isolation & Purification

Cool to room temperature
to induce precipitation

:

Filter the solid product

:

Wash with cold acetonitrile

:

Dry under reduced pressure

Final Product:

3-Benzyl-5-(2-hydroxyethyl)
-4-methylthiazolium chloride
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Thiazolium Salt Deprotonation N-Heter_ocyclic Carbene
(Precatalyst) (Active Catalyst)

Protonated Base
(Et3N-H+)

Base (e.g., Et3N)

Click to download full resolution via product page

Caption: Base-mediated generation of the active NHC catalyst.

This NHC is the key to unlocking "umpolung” chemistry, enabling aldehydes to act as acyl
anion equivalents.

Key Applications

o Stetter Reaction: This compound is a classic catalyst for the Stetter reaction, which involves
the conjugate addition of an aldehyde to an a,B-unsaturated compound. [1][8][9]This reaction
is a powerful tool for forming 1,4-dicarbonyl compounds. In a typical procedure, the
thiazolium salt, an aldehyde, an unsaturated acceptor, and a base like triethylamine are
heated in a solvent such as ethanol. [8][9]* Acyloin and Benzoin Condensations: It effectively
catalyzes the dimerization of aldehydes. With aliphatic aldehydes, it facilitates the acyloin
condensation, while with aromatic aldehydes, it mediates the benzoin condensation. [1][4]

Spectral Data Insights

Full spectral characterization is essential for confirming the identity and purity of the compound.
Data is widely available in public databases. [5]

e 'H NMR: The proton spectrum (in DMSO-de) shows characteristic peaks. The most notable
is the acidic proton at the C2 position, which appears far downfield around 10.44 ppm.
[10]Other key signals include the benzylic protons (~5.90 ppm), the aromatic protons of the
benzyl group (~7.4 ppm), and the methyl group on the thiazolium ring (~2.37 ppm). [10]* 3C
NMR, IR, and Mass Spectrometry: These techniques provide further structural confirmation
and are available in databases such as PubChem and SpectraBase. [5]
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Safety, Handling, and Storage

Proper handling is crucial for ensuring laboratory safety and maintaining the integrity of the
compound.

GHS Hazard Classification

The compound is classified with the following hazards based on aggregated data: [3][5]* H315:
Causes skin irritation. [3][5]* H319: Causes serious eye irritation. [5]* H335: May cause
respiratory irritation. [5] The GHS signal word is "Warning". [5]

Recommended Handling and Storage

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection. Use in a well-ventilated area or outdoors. [2]* Storage Conditions: Store in a dry,
cool, and well-ventilated place with the container tightly closed. [2][3]The compound is
hygroscopic and air-sensitive; storage away from water, oxidizing agents, and excess heat is
critical to prevent degradation. [2][4]* Incompatibilities: Avoid contact with strong oxidizing
agents, strong acids, and strong bases. [2]

Conclusion

3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride is more than just a chemical reagent; it
is an enabling tool for complex organic synthesis. Its utility as a robust, easy-to-handle
precatalyst for generating N-heterocyclic carbenes makes it indispensable for reactions
requiring polarity reversal, such as the Stetter and benzoin reactions. A thorough understanding
of its physicochemical properties, synthetic routes, and handling requirements, as detailed in
this guide, is the foundation for its successful application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [3-Benzyl-4-methylthiazolium Chloride basic chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280024#3-benzyl-4-methylthiazolium-chloride-
basic-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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